Cas no 1934279-80-7 (tert-butyl octahydropyrano3,4-bthiomorpholine-1-carboxylate)

• Product Name: tert-butyl octahydropyrano3,4-bthiomorpholine-1-carboxylate
• CAS No: 1934279-80-7
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 5246273
• Update Time: 2025-10-31

tert-butyl octahydropyrano3,4-bthiomorpholine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrano[3,4-b][1,4]thiazine-1(5H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester
• tert-butyl octahydropyrano3,4-bthiomorpholine-1-carboxylate

• Inchi： 1S/C12H21NO3S/c1-12(2,3)16-11(14)13-5-7-17-10-8-15-6-4-9(10)13/h9-10H,4-8H2,1-3H3
• InChI Key： DOFWYXSPILRLFI-UHFFFAOYSA-N
• SMILES： S1CCN(C(OC(C)(C)C)=O)C2CCOCC12

Additional information on tert-butyl octahydropyrano3,4-bthiomorpholine-1-carboxylate

Terbuthyl Octahydropyrano[3,4-b]thiomorpholine-1-carboxylate (CAS No. 1934279-80-7): A Multifunctional Scaffold in Modern Medicinal Chemistry

Terbuthyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate, with the chemical identifier CAS No. 1934279-80-7, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule combines the structural features of a pyrano[3,4-b]thiomorpholine core with a tert-butyl substituent and a carboxylate functional group, creating a unique molecular framework with potential applications in drug discovery. Recent studies have highlighted its role as a versatile scaffold for the development of bioactive compounds, particularly in the context of targeted drug delivery systems and enzyme inhibition mechanisms.

The octahydropyrano[3,4-b]thiomorpholine ring system is a key structural element in this compound, characterized by its fused pyran and thiomorpholine rings. This bicyclic structure is known to exhibit inherent flexibility, allowing for the incorporation of various functional groups that can modulate biological activity. The tert-butyl group at the 1-position of the carboxylate moiety provides steric bulk, which is critical for stabilizing the molecular conformation and enhancing the compound's solubility properties. Such structural features make this molecule an attractive candidate for the design of pharmaceutical intermediates and lead compounds in the development of therapeutic agents.

Recent advances in synthetic chemistry have enabled the efficient synthesis of tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate through multi-step organic reactions, including ring-closing metathesis and Michael addition strategies. These synthetic approaches have been optimized to maximize yield and purity, ensuring the compound's suitability for pharmaceutical applications. The carboxylate group, which is a key functional group in this molecule, plays a pivotal role in its biological activity by enabling interactions with biological targets such as proteins and enzymes.

One of the most promising applications of tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate is its potential as a pharmaceutical intermediate in the development of antimicrobial agents. Recent studies have demonstrated that derivatives of this compound can exhibit potent antibacterial and antifungal activity against multidrug-resistant pathogens. The pyrano[3,4-b]thiomorpholine ring system is believed to interact with bacterial cell wall components, while the carboxylate group enhances the compound's ability to permeate microbial membranes. These findings highlight the molecule's potential as a scaffold for the design of new antimicrobial drugs.

Another area of interest is the application of tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate in the field of neuropharmacology. Preliminary research suggests that this compound may exhibit neuroprotective properties by modulating the activity of ion channels and neurotransmitter receptors. The tert-butyl substituent is thought to contribute to the molecule's ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs. These findings align with the growing need for targeted therapies in the treatment of neurological disorders such as Alzheimer's disease and parkinsonism.

The synthesis of tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate has also been explored in the context of green chemistry and sustainable drug development. Researchers have focused on developing eco-friendly synthetic routes that minimize the use of hazardous reagents and solvents. For example, the use of biocatalysts such as lipases and oxidoreductases has been investigated to enable the efficient and selective synthesis of this compound. These efforts are part of a broader initiative to reduce the environmental impact of pharmaceutical manufacturing processes.

Additionally, the tert-butyl group in tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate has been shown to influence the compound's photophysical properties. Recent studies have demonstrated that this molecule can exhibit fluorescence under specific conditions, making it a potential candidate for bioimaging applications. The carboxylate group further enhances the compound's ability to interact with biological membranes, which is critical for its use in fluorescent labeling and cellular imaging.

Despite its promising potential, the tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate molecule also presents challenges in terms of synthetic accessibility and biological activity optimization. Ongoing research is focused on modifying the pyrano[3,4-b]thiomorpholine ring system to enhance its selectivity and potency. For instance, the introduction of electron-withdrawing groups or hydrophobic substituents has been explored to improve the compound's interaction with specific biological targets. These modifications are aimed at achieving targeted drug delivery and minimized side effects in therapeutic applications.

In conclusion, tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups make it a versatile scaffold for the development of pharmaceutical intermediates and lead compounds. The molecule's potential applications in antimicrobial therapy, neuropharmacology, and bioimaging underscore its importance in modern drug discovery. As research in this area continues to evolve, the tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate molecule is poised to play a pivotal role in the development of innovative therapies for a wide range of diseases.

Further studies are needed to fully elucidate the mechanism of action and biological activity of tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate. The exploration of its pharmacokinetic properties, toxicological profile, and clinical potential will be critical in determining its utility as a therapeutic agent. The development of targeted drug delivery systems and structure-activity relationship (SAR) studies will be essential in optimizing the compound's efficacy and safety for human use. As the field of medicinal chemistry continues to advance, the tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate molecule is expected to remain a focal point of research and innovation.

Overall, the tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate molecule exemplifies the power of heterocyclic chemistry in the design of bioactive compounds. Its structural versatility and functional adaptability make it an attractive candidate for the development of novel therapeutics across various disease indications. The continued exploration of its synthetic potential, biological activity, and pharmacological applications will undoubtedly contribute to the advancement of modern medicine and the discovery of new pharmaceutical agents.

As research in this area progresses, it is anticipated that tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate will play a significant role in the development of targeted therapies and personalized medicine. The integration of computational methods, high-throughput screening, and biological assays will be crucial in accelerating the discovery and optimization of this compound. The ultimate goal is to translate these findings into clinical applications that can improve the health outcomes of patients suffering from a wide range of diseases.

In summary, tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate is a promising molecule with the potential to impact various fields of pharmaceutical science and biotechnology. Its unique properties and adaptability make it a valuable asset in the ongoing quest for innovative therapies and advanced medical treatments. As the scientific community continues to explore its mechanisms of action and biological significance, the tert-butyl octahydropyrano[3,4-b]thiomorpholine-1-carboxylate molecule is expected to remain a subject of great interest and importance in the field of medicinal chemistry.